Cas no 15969-28-5 (1,2,4-Triazine-3(2H)-thione,5-phenyl-)

• Product Name: 1,2,4-Triazine-3(2H)-thione,5-phenyl-
• CAS No: 15969-28-5
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 121314
• PubChem ID: 3037083
• Update Time: 2025-04-18

1,2,4-Triazine-3(2H)-thione,5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3(2H)-thione,5-phenyl-
• 5-PHENYL-1,2,4-TRIAZINE-3-THIOL
• 5-phenyl-2H-1,2,4-triazine-3-thione
• 5-Phenyl-as-triazine-3-thiol
• 5-phenyl-1,2,4-triazine-3(2H)-thione
• I 319
• sodium 5-phenyl-1,2-dihydro-1,2,4-triazine-3-thiolate
• 5-phenyl-2,3-dihydro-1,2,4-triazine-3-thione
• SCHEMBL11111779
• DTXSID00166711
• VWXNWTKUEPUSRZ-UHFFFAOYSA-N
• AKOS032963840
• SB73650
• FT-0703124
• as-Triazine-3-thiol, 5-phenyl-
• SCHEMBL1553860
• 15969-28-5
• AKOS002283788
• DB-029190
• STK399131

• Inchi： 1S/C9H7N3S/c13-9-11-8(6-10-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12,13)
• InChI Key： VWXNWTKUEPUSRZ-UHFFFAOYSA-N
• SMILES： S=C1NN=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 213.03384
• Monoisotopic Mass: 189.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.32g/cm3
• Boiling Point: 297.4ºC at 760mmHg
• Flash Point: 133.6ºC
• PSA: 36.42
• LogP: 1.82730

1,2,4-Triazine-3(2H)-thione,5-phenyl- Security Information

• Storage Condition：(BD618641)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones